N-cyclohexyl-4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazine-1-carboxamide

• IUPAC Name: N-cyclohexyl-4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C17H26FN5O/c1-2-14-15(18)16(20-12-19-14)22-8-10-23(11-9-22)17(24)21-13-6-4-3-5-7-13/h12-13H,2-11H2,1H3,(H,21,24)
• InChI Key: LVUXIUDKFQBCBA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)N2CCN(CC2)C(=O)NC3CCCCC3)F
• Molecular Formula: C17H26FN5O
• Molecular Weight: 335.4 g/mol

Description

N-cyclohexyl-4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazine-1-carboxamide is a synthetic compound that belongs to the class of piperazine derivatives Piperazine derivatives are known for their wide range of biological and pharmaceutical activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclohexyl-4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazine-1-carboxamide typically involves the cyclization of 1,2-diamine derivatives with sulfonium salts. One common method includes the reaction of protected 1,2-diamines with 2-bromoethyldiphenylsulfonium triflate under basic conditions. The key step in this process is the aza-Michael addition between the diamine and the in situ generated sulfonium salt .

Industrial Production Methods

Industrial production methods for this compound may involve parallel solid-phase synthesis and photocatalytic synthesis. These methods are advantageous due to their scalability and efficiency in producing large quantities of the compound .

Chemical Reactions Analysis

Types of Reactions

N-cyclohexyl-4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazine-1-carboxamide undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines). The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired products are formed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce N-oxide derivatives, while reduction reactions may yield amine derivatives.

Scientific Research Applications

N-cyclohexyl-4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazine-1-carboxamide has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, such as antiviral, anticancer, and antimicrobial properties.

Medicine: It is investigated for its potential therapeutic applications in treating various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-cyclohexyl-4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazine-1-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-cyclohexyl-4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazine-1-carboxamide include other piperazine derivatives, such as:

• Trimetazidine
• Ranolazine
• Befuraline
• Aripiprazole
• Quetiapine
• Indinavir
• Sitagliptin
• Vestipitant

Uniqueness

What sets this compound apart from these similar compounds is its unique combination of the cyclohexyl, ethyl, and fluoropyrimidinyl groups. This unique structure may confer distinct biological activities and chemical properties, making it a valuable compound for various scientific research applications.